Cas no 1246213-28-4 (2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal)

• Product Name: 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal
• CAS No: 1246213-28-4
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 842801
• PubChem ID: 59544144
• Update Time: 2025-05-19

2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal
• 2-(2-(benzyloxy)-5-tert-butylphenyl)-2-methylpropanal
• 2-(5-tert-butyl-2-phenylmethoxyphenyl)-2-methylpropanal
• Benzeneacetaldehyde, 5-(1,1-dimethylethyl)-alpha,alpha-dimethyl-2-(phenylmethoxy)-
• Benzeneacetaldehyde, 5-(1,1-dimethylethyl)-α,α-dimethyl-2-(phenylmethoxy)-
• 1246213-28-4
• FZTCALRITQDFCG-UHFFFAOYSA-N
• SCHEMBL769235
• 2-[2-(Benzyloxy)-5-tert-butylphenyl]-2-methylpropanal
• DTXSID20732336

• Inchi： 1S/C21H26O2/c1-20(2,3)17-11-12-19(18(13-17)21(4,5)15-22)23-14-16-9-7-6-8-10-16/h6-13,15H,14H2,1-5H3
• InChI Key： FZTCALRITQDFCG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1C(C=O)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 310.193280068g/mol
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal

Compound CAS No 1246213-28-4: 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal

The compound CAS No 1246213-28-4, also known as 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, properties, and potential applications, while incorporating the latest research findings to provide a comprehensive overview.

The molecular structure of 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)-2-methylpropanal consists of a central phenyl ring substituted with a benzyloxy group at the 2-position and a tert-butyl group at the 5-position. The aldehyde functional group is attached to a methyl-substituted propane chain, which adds to the molecule's complexity and reactivity. This structure makes the compound highly versatile, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the importance of aldehyde-containing compounds in drug discovery and development. The presence of the aldehyde group in CAS No 1246213-28-4 has been shown to enhance its ability to form stable complexes with various biomolecules, making it a valuable candidate for medicinal chemistry research. Additionally, the benzyloxy group contributes to the molecule's lipophilicity, which is crucial for improving bioavailability in drug candidates.

The synthesis of CAS No 1246213-28-4 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution are often employed to introduce the benzyloxy group onto the phenyl ring. The tert-butyl group is introduced via Friedel-Crafts alkylation or other similar methods, ensuring high regioselectivity and yield.

In terms of applications, CAS No 1246213-... has shown promise in several areas. In the field of materials science, its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and sensor development. Furthermore, its unique electronic properties have led to investigations into its use in organic electronics and optoelectronic devices.

The latest research on this compound has focused on its biological activities. Studies have demonstrated that CAS No 1... exhibits potent anti-inflammatory and antioxidant properties, making it a potential lead compound for developing new therapeutic agents. Additionally, its ability to modulate cellular signaling pathways has opened avenues for exploring its role in cancer treatment and neurodegenerative diseases.

In conclusion, CAS No 1..., or ..., is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.